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Compound Name:
2-(aminocarbonyl)hydrazide

Cat. No.: B088488

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

p-Toluenesulfonyl semicarbazide (PTSS) is a well-characterized organic compound primarily
utilized as a high-temperature blowing agent in the polymer and rubber industries.[1][2][3][4][5]
Its mechanism of action in this context is a thermally induced decomposition process that
liberates nitrogen gas, creating a cellular structure within the polymer matrix.[1] While the
broader class of semicarbazones has been investigated for various biological activities, there is
a notable lack of publicly available scientific literature detailing a pharmacological mechanism
of action for p-Toluenesulfonyl semicarbazide itself. This guide provides a comprehensive
overview of its established chemical mechanism, synthesis, and physical properties, and briefly
touches upon the biological relevance of related semicarbazone compounds.

Chemical Identity and Properties

p-Toluenesulfonyl semicarbazide is an organic compound with the molecular formula
CsH11N30sS.[4][6] It is a white crystalline powder soluble in polar solvents like methanol,
ethanol, and acetone, and is relatively insoluble in non-polar solvents.[7] The compound is
stable under normal conditions but should be kept away from strong acids and bases.[7]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b088488?utm_src=pdf-interest
https://www.nbinno.com/article/flame-retardants/chemical-intermediate-advantage-ptss-synthesis-xn
https://patents.google.com/patent/CN110642758A/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3382662.htm
https://www.zjshuntaitech.com/product/ra-ptss.html
https://www.chempoint.com/guides/celogen-chemical-foaming-agents-selector/polypropylene-pp/p-toluenesulfonyl-semicarbazide/105149
https://www.nbinno.com/article/flame-retardants/chemical-intermediate-advantage-ptss-synthesis-xn
https://www.zjshuntaitech.com/product/ra-ptss.html
https://www.alfa-chemistry.com/product/p-toluenesulfonyl-semicarbazide-cas-10396-10-8-31311.html
https://en.jinlichemical.com/product/blowing-agent-109.html
https://en.jinlichemical.com/product/blowing-agent-109.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 10396-10-8 [1]
Molecular Formula CsH11N303S [41[6]
Molecular Weight 229.26 g/mol [6]
Appearance White powder [4107]
Decomposition Temperature 224°C - 235°C [4]

Mechanism of Action as a Blowing Agent

The primary industrial application of p-Toluenesulfonyl semicarbazide is as a high-temperature
foaming agent for plastics and rubbers, including ABS resin, nylon, PVC, and polypropylene.[2]
[3][5] The mechanism of action is its thermal decomposition at elevated temperatures to
produce nitrogen gas.[1] This gas generation creates a fine and uniform cellular structure within
the polymer, resulting in lightweight and insulating materials.[1][2]

The general decomposition reaction can be summarized as follows:
CsH11N30sS (s) — Nz (g) + Solid Residues

This process is valued for its predictability and the high-quality foam it produces.[1]

Synthesis of p-Toluenesulfonyl Semicarbazide

Several synthetic routes for p-Toluenesulfonyl semicarbazide have been reported. A common
method involves the reaction of p-toluenesulfonyl chloride with semicarbazide.[1] Another
patented method describes a two-step process starting from the condensation of urea and
hydrazine hydrate to form semicarbazide hydrochloride, which then reacts with p-
toluenesulfonyl chloride.[2] A more recent, environmentally friendly method involves the
reduction of p-toluenesulfonyl chloride to p-toluenesulfinate, followed by a reaction with
azodicarbonamide.[2]

Experimental Protocol: Synthesis from p-
Toluenesulfonyl Chloride and Semicarbazide
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(lllustrative)

Materials:

p-Toluenesulfonyl chloride

Semicarbazide hydrochloride

Sodium carbonate

Water

Ethanol

Procedure:

» Dissolve semicarbazide hydrochloride in water.

e Add a solution of sodium carbonate in water to neutralize the hydrochloride and liberate the
free semicarbazide base.

» Dissolve p-toluenesulfonyl chloride in a suitable organic solvent (e.g., acetone).

o Slowly add the p-toluenesulfonyl chloride solution to the aqueous semicarbazide solution
with stirring.

e Maintain the reaction mixture at a controlled temperature (e.g., room temperature) for a
specified period.

e The resulting precipitate of p-Toluenesulfonyl semicarbazide is collected by filtration.

e Wash the product with water and then with a small amount of cold ethanol to remove
impurities.

e Dry the product under vacuum.

This is an illustrative protocol based on general synthetic principles. For detailed and optimized
procedures, refer to specific patents and publications.[1][2]
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Biological and Pharmacological Context

A thorough review of the scientific literature reveals a significant gap in the understanding of p-
Toluenesulfonyl semicarbazide's biological activity and pharmacological mechanism of action.
While the parent compound, p-toluenesulfonamide, has been investigated for potential
antineoplastic activity by increasing lysosomal membrane permeabilization, this has not been
reported for its semicarbazide derivative.[8]

However, the broader class of semicarbazones is of significant interest in medicinal chemistry.
[9] Semicarbazones are known to exhibit a wide range of biological activities, including
antibacterial, antifungal, and anticancer properties.[9][10][11] Their mechanism of action often
involves the chelation of metal ions essential for enzymatic function or the inhibition of specific
enzymes through interactions with their active sites.[9] For instance, some semicarbazone
derivatives have shown cytotoxic effects against cancer cell lines.[11][12]

The synthesis of various semicarbazone derivatives for biological evaluation is a common
practice in drug discovery.[9][10] These studies typically involve screening against various cell
lines and microbial strains to determine their efficacy and potential therapeutic applications.[10]
[11][12]

Conclusion

p-Toluenesulfonyl semicarbazide is a compound with a well-defined mechanism of action in the
context of industrial polymer chemistry, where its thermal decomposition is utilized for foaming
applications. For the audience of researchers, scientists, and drug development professionals,
it is crucial to note the current absence of data on its pharmacological properties. While the
semicarbazone moiety is a pharmacologically relevant scaffold, the biological activity of p-
Toluenesulfonyl semicarbazide itself remains an unexplored area. Future research could
investigate this compound for potential biological activities, drawing inspiration from the known
properties of other semicarbazone derivatives.

Diagrams
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Caption: Synthesis of p-Toluenesulfonyl Semicarbazide.
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Caption: Thermal Decomposition of p-Toluenesulfonyl Semicarbazide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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